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Technical Guide: Butyl 2-Chloropropanoate

Precision Parameters, Synthesis Protocols, and Application in Chiral Chemistry

Executive Summary

Butyl 2-chloropropanoate (n-butyl 2-chloropropionate, CAS 54819-86-2) is a critical alkyl
ester intermediate used primarily in the synthesis of optically active herbicides
(aryloxyphenoxypropionates) and pharmaceutical building blocks. Its value lies in its structural
versatility: it possesses a leaving group (

-chlorine) susceptible to nucleophilic substitution and an ester moiety amenable to hydrolysis or
transesterification.

This guide provides a rigorous technical analysis of its physicochemical properties, focusing on
the pressure-dependence of its boiling point and density—critical factors for process engineers
designing vacuum distillation units. Furthermore, we detail a self-validating synthesis protocol
via the chlorination of butyl lactate, a method preferred for maintaining enantiomeric purity in
chiral applications.
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Physicochemical Profile

The physical constants of butyl 2-chloropropanoate are governed by the lipophilic butyl chain

counterbalancing the polar

-chloro ester group. This results in a compound with moderate volatility and a density close to

that of water, yet immiscible with it.[1]
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Property Value | Range Conditions Note
Distinct from Butyl
CAS Number 54819-86-2 - Chloroacetate (CAS
590-02-3)
Molecular Weight 164.63 g/mol - -
Extrapolated; thermal
Boiling Point (Atm) 1845 +8.0 °C 760 mmHg degradation risk at
this temp.
N ) Recommended
Boiling Point (Vac) 66 — 69 °C 1.0 mmHg o
distillation range [1].
Lower than methyl
) ester (1.075 g/mL)
Density 1.00 - 1.02 g/mL 20 °C )
due to butyl chain
volume.
) . Useful for quick purity
Refractive Index 1.42 —1.43 20°C checks.
] Combustible liquid
Flash Point ~74.5°C Closed Cup
(Class IlIA).
- o Soluble in EtOH,
Solubility Immiscible Water
Et20, Acetone.
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Critical Distinction: Researchers must not confuse this compound with Butyl Chloroacetate
(CAS 590-02-3). While boiling points are similar (~183°C), their reactivity profiles differ
significantly due to the steric hindrance of the methyl group at the alpha position in 2-

chloropropanoate.

Thermodynamic Analysis: Boiling Point & Density
3.1 Pressure-Temperature Causality

Distilling butyl 2-chloropropanoate at atmospheric pressure (184.5°C) is ill-advised due to the
risk of elimination reactions (dehydrohalogenation) or racemization if the product is chiral.

o Vacuum Distillation Logic: Reducing pressure to <10 mmHg is essential. The boiling point
drops logarithmically with pressure.

o Nomograph Application: Using the Clausius-Clapeyron relation, a setpoint of 66—69°C at 1
mmHg provides the optimal balance between evaporation rate and thermal stability.

3.2 Density Trends

Unlike simple alkyl esters where density decreases significantly with chain length, the heavy
chlorine atom maintains the density of butyl 2-chloropropanoate near unity (1.01 g/mL).

o Process Implication: In aqueous workups, phase separation can be slow if the aqueous layer
has a similar density (e.g., dilute brine). It is recommended to use saturated NaCl (density
~1.2 g/mL) to ensure the organic ester layer floats, preventing emulsion formation.

Experimental Protocol: Synthesis via Thionyl Chloride

This protocol describes the conversion of n-butyl lactate to n-butyl 2-chloropropanoate. This
route is superior to direct esterification of 2-chloropropionic acid because it allows for the use of
chiral lactate pools (e.g., L-butyl lactate) to generate chiral chlorides (with inversion of
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configuration if using SOCI2/Pyridine, or retention via double inversion mechanisms depending
on specific conditions).

4.1 Reaction Mechanism & Causality

The hydroxyl group of the lactate is converted to a chlorosulfite intermediate, which then
collapses to the chloride.

o Reagent: Thionyl Chloride (

).
o Catalyst: Pyridine (sequesters HCI, preventing acid-catalyzed degradation).
e Byproducts:

(gas) and

(gas) — drives reaction entropy.

4.2 Step-by-Step Methodology

Reagents:

n-Butyl Lactate (1.0 equiv)

Thionyl Chloride (1.1 equiv)

Pyridine (0.05 - 1.0 equiv, depending on chirality requirements)

Solvent: Dichloromethane (DCM) or neat (if temperature is controlled).
Workflow:

o Setup: Equip a 3-neck Round Bottom Flask (RBF) with a reflux condenser, pressure-
equalizing addition funnel, and a scrubber trap (NaOH) for acidic gases.

e Charging: Add n-butyl lactate and pyridine to the flask. Cool to 0-5°C.

o Addition: Add
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dropwise over 2 hours. Causality: Slow addition prevents thermal runaway and minimizes
byproduct formation.

e Heating: Once addition is complete, warm to room temperature, then heat to 70—75°C for 2
hours to drive the

evolution to completion.

o Degassing: Apply a mild vacuum (200 mmHg) to remove residual gases.

 Purification: Perform fractional distillation under high vacuum. Collect the fraction boiling at
66—69°C (1 mmHg).

4.3 Visualization: Synthesis & Purification Logic

n-Butyl Lactate
(Start) |~ Nucleophilc Attack
Thionyl Chloride
(Reagent)

Pure Product

Crude raction Collection
Butyl 2-Chloropropanoate (BP 66-69°C @ 1mmHg)

Click to download full resolution via product page

Caption: Figure 1. Conversion of butyl lactate to butyl 2-chloropropanoate via chlorosulfite
intermediate, followed by vacuum fractionation.

Quality Control & Characterization

To ensure the product meets "Drug Development" standards (purity >98%), the following self-
validating checks are required:

o Refractive Index Check:
o Measure at 20°C. Target range: 1.420 — 1.430.

o Logic: A value <1.41 suggests residual butanol; >1.44 suggests polymerization or high-
boiling impurities.
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e GC-FID Analysis:
o Column: DB-5 or equivalent non-polar capillary column.

o Profile: The ester peak should be the dominant major peak. Look for the "lactate" peak
(starting material) which elutes earlier due to hydrogen bonding differences on some
columns, or later depending on silylation.

o Density Verification:

o Weigh exactly 1.00 mL. Mass should be 1.01 + 0.01 g. Significant deviation indicates
water contamination (lighter) or polychlorinated byproducts (heavier).

Applications in Drug Development

Butyl 2-chloropropanoate serves as a Chiral Synthon.

e Nucleophilic Substitution: The chlorine atom at the C2 position is an excellent leaving group.
Reaction with phenols (in the presence of

) yields aryloxypropionates, a scaffold found in lipid-lowering agents and herbicides.
» Kinetic Resolution: Lipases can be used to hydrolyze the ester enantioselectively, enriching

the optical purity of the remaining ester or the produced acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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